Cas no 1804441-94-8 (2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1804441-94-8
• MF: C₉H₆F₃IN₂O
• MW: 342.056424617767
• CID: 4835905
• Update Time: 2025-06-14

2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C9H6F3IN2O/c1-5-7(16-9(10,11)12)6(2-3-14)4-15-8(5)13/h4H,2H2,1H3
• InChI Key： ZEQRUIZWSYUJMF-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(=C(C=N1)CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile

Comprehensive Overview of 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804441-94-8)

2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804441-94-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the pyridine derivative family, characterized by the presence of an iodine atom, a trifluoromethoxy group, and an acetonitrile moiety. These functional groups contribute to its reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of novel heterocyclic compounds.

The CAS No. 1804441-94-8 identifier is crucial for researchers seeking precise information about this compound in chemical databases. Its molecular formula, C₉H₆F₃IN₂O, reflects the integration of halogen and nitrogen-containing groups, which are often associated with enhanced bioactivity. Recent studies highlight its utility in cross-coupling reactions, a popular topic in synthetic chemistry forums and AI-driven research platforms. This aligns with the growing demand for efficient synthetic methodologies in medicinal chemistry, as evidenced by frequent searches for "pyridine derivatives in drug design" and "trifluoromethoxy group applications."

From an industrial perspective, 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile is valued for its potential in creating high-performance materials. The trifluoromethoxy group, known for its electron-withdrawing properties, is a recurring theme in discussions about advanced organic electronics and agrochemical formulations. SEO analytics reveal rising queries like "role of iodine in organic synthesis" and "acetonitrile derivatives in catalysis," underscoring the compound's relevance to contemporary research trends. Its stability under various conditions also makes it a candidate for green chemistry initiatives, a hot topic in sustainability-focused scientific communities.

In the context of patent literature, CAS No. 1804441-94-8 frequently appears in filings related to crop protection agents and pharmaceutical intermediates. This correlation addresses another frequent search query: "pyridine-based compounds in agriculture." The compound's structural versatility allows for modifications that can target specific biological pathways, making it a subject of interest for researchers exploring precision medicine and targeted therapies. Laboratories specializing in high-throughput screening often include such derivatives in their libraries to identify new bioactive molecules.

Handling and storage recommendations for 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile emphasize standard laboratory safety protocols, given its halogenated nature. While not classified as hazardous under common regulations, its iodine content warrants careful consideration in waste disposal procedures—a topic increasingly searched alongside "sustainable lab practices." The compound's solubility profile (typically in polar organic solvents) is another frequently discussed aspect, particularly in forums dedicated to reaction optimization.

Emerging applications of this compound include its use in metal-organic frameworks (MOFs) and ligand design for catalytic systems. These areas resonate with the scientific community's focus on energy-efficient processes, as seen in search trends for "fluorinated ligands in catalysis." The methyl and acetonitrile groups further expand its utility in structure-activity relationship (SAR) studies, a cornerstone of modern drug development pipelines. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, addressing another cluster of technical queries from researchers.

In summary, 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804441-94-8) represents a multifaceted tool for chemists exploring frontiers in life sciences and material innovation. Its combination of halogen, nitrogen, and fluorine-containing groups positions it at the intersection of several high-interest research domains, from medicinal chemistry to smart materials. As synthetic methodologies evolve and environmental considerations gain prominence, this compound's role in addressing 21st-century chemical challenges is likely to expand further.